Cas no 2680782-07-2 (ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate)

• Product Name: ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate
• CAS No: 2680782-07-2
• MF: C₁₂H₁₆ClN₃O₄
• MW: 301.726141929626
• CID: 5634166
• PubChem ID: 165921003
• Update Time: 2025-10-29

ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680782-07-2
• EN300-28290611
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-6-chloropyrimidine-4-carboxylate
• ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate

• Inchi： 1S/C12H16ClN3O4/c1-5-19-9(17)7-6-8(13)15-10(14-7)16-11(18)20-12(2,3)4/h6H,5H2,1-4H3,(H,14,15,16,18)
• InChI Key： MWNQXRRNMJZVCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)N=C(N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0829337g/mol
• Monoisotopic Mass: 301.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate

Ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate, with the CAS number 2680782-07-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its unique structural features and its potential applications in drug development and pest control. The molecule consists of a pyrimidine ring system, which is a heterocyclic aromatic compound, substituted with specific functional groups that confer it with distinct chemical and biological properties.

The tert-butoxy group attached to the carbonyl moiety plays a crucial role in stabilizing the intermediate during synthesis, making it easier to handle and process. This protective group is commonly used in organic synthesis to prevent unwanted side reactions, particularly during the formation of sensitive intermediates. The chlorine substituent at the 6-position of the pyrimidine ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biological systems.

Recent studies have highlighted the potential of ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate as a lead compound in the development of new kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The pyrimidine core of this compound is known to bind effectively to kinase active sites, making it a promising candidate for drug discovery.

In addition to its medicinal applications, this compound has also been explored for its potential in agrochemicals. The carboxylate group at the 4-position of the pyrimidine ring can be modified to enhance its bioavailability and stability in environmental conditions, making it suitable for use as a herbicide or insecticide. Recent research has demonstrated that analogs of this compound exhibit potent activity against key agricultural pests, suggesting its utility in sustainable pest management.

The synthesis of ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. The introduction of the tert-butoxycarbonyl (Boc) group is followed by chlorination at the 6-position and subsequent esterification at the 4-position to yield the final product. This synthetic route has been optimized to ensure high yields and purity, making it amenable to large-scale production.

One of the most exciting developments in recent years is the use of this compound as a building block for more complex molecules with enhanced biological activity. By modifying substituents on the pyrimidine ring or altering the protecting groups, researchers have been able to create derivatives with improved pharmacokinetic profiles and target specificity. For instance, replacing the ethyl group with other esterifying agents has been shown to significantly alter solubility and absorption rates, which are critical factors in drug delivery.

Furthermore, computational studies have provided valuable insights into the molecular interactions that govern this compound's biological activity. Molecular docking simulations have revealed that ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate interacts favorably with key residues in kinase active sites, suggesting a mechanism for its inhibitory effects. These findings have paved the way for rational drug design strategies aimed at improving potency and selectivity.

In conclusion, ethyl 2-{(tert-butoxy)carbonylamino}-6-chloropyrimidine-4-carboxylate represents a versatile platform for exploring novel therapeutic and agrochemical applications. Its unique combination of structural features and functional groups makes it an attractive target for further research and development. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds immense potential for contributing to breakthroughs in medicine and agriculture.